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Compound of Interest

Compound Name: L-Biotin-NH-5MP-Br

Cat. No.: B12402073 Get Quote

Essential safety protocols and logistical information for the handling and disposal of L-Biotin-
NH-5MP-Br (CAS No. 2468100-38-9), a biotin-conjugated 5-methylenepyrrolidone used for

cysteine-specific protein modification.[1][2][3] This guide is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

L-Biotin-NH-5MP-Br is a thiol-specific, reversible bioconjugation reagent.[2][3] While a specific

Safety Data Sheet (SDS) for L-Biotin-NH-5MP-Br is not readily available, this document

provides guidance based on the chemical structure, which includes a brominated organic

compound and a biotin moiety. The procedures outlined below are critical for minimizing

exposure risk and ensuring proper disposal.

Physicochemical and Safety Data
The following table summarizes the known properties and recommended safety measures for

L-Biotin-NH-5MP-Br.
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Property Value/Information Source

CAS Number 2468100-38-9

Molecular Formula C₁₅H₁₉BrN₄O₃S

Molecular Weight 415.31 g/mol

Appearance
Typically a solid at room

temperature

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Solubility
May be soluble in DMSO, H₂O,

Ethanol, or DMF.

Primary Hazards

Based on the brominated

structure, potential for skin and

eye irritation, and toxicity if

inhaled or ingested.

General guidance

Engineering Controls

Must be handled in a certified

chemical fume hood. An

eyewash station and safety

shower must be readily

available.

General guidance

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory to prevent exposure. The following table details the

required equipment for handling L-Biotin-NH-5MP-Br, based on guidelines for similar

brominated organic compounds.
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Body Part Equipment
Material/Specificati
on

Rationale

Eyes/Face

Chemical Splash

Goggles & Face

Shield

ANSI Z87.1 compliant

Goggles provide a

seal against splashes.

A face shield offers an

additional layer of

protection for the

entire face.

Hands
Chemical-Resistant

Gloves

Nitrile, neoprene, or

fluorinated rubber.

Protects against skin

contact. Always

inspect gloves for

damage before use

and change them

frequently.

Body Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory

Not required if

handled in a fume

hood

N/A

All handling of the

solid compound and

its solutions should

occur within a

functioning chemical

fume hood to prevent

inhalation.

Feet Closed-toe Shoes
Leather or chemical-

resistant material

Protects feet from

potential spills.

Operational and Disposal Plans
Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

Experimental Workflow
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The following diagram illustrates the safe handling workflow for L-Biotin-NH-5MP-Br.

Safe Handling Workflow for L-Biotin-NH-5MP-Br
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Caption: Workflow for the safe handling of L-Biotin-NH-5MP-Br.

Procedural Steps
Preparation:

Thoroughly review this safety guide and any available chemical information before starting

work.

Assemble all necessary PPE and ensure it is in good condition.

Prepare and label all necessary equipment (e.g., glassware, spatulas) and waste

containers within the chemical fume hood.

Handling (inside a chemical fume hood):

Weighing: Carefully weigh the solid compound. Use a non-sparking spatula and a draft

shield to prevent the powder from becoming airborne.

Dissolving and Reactions: Slowly add solvents to the solid to avoid splashing. Keep all

containers with the chemical tightly closed when not in use.

Transferring: Use appropriate tools (e.g., pipettes) to transfer solutions, minimizing the

creation of aerosols.

Waste Disposal:

Segregation: As a brominated organic compound, all waste containing L-Biotin-NH-5MP-
Br must be collected in a designated, properly labeled hazardous waste container marked

"Halogenated Organic Waste".

Containers: Keep the waste container closed at all times except when adding waste.

Disposal: Arrange for the disposal of the halogenated waste through your institution's

Environmental Health and Safety (EHS) office.

Emergency Procedures
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Spill Response:

Small Spill (in fume hood): Carefully sweep up the solid with a non-sparking tool and place

it in the designated halogenated waste container.

Large Spill: Evacuate the area immediately and contact your institution's EHS department.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

eyewash station, lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush the affected skin with plenty of water. Remove

contaminated clothing. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-Biotin-NH-5MP-Br I CAS#: 2468100-38-9 I biotin-conjugated 5-Methylene pyrrolone
(5MP) I InvivoChem [invivochem.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for L-Biotin-
NH-5MP-Br]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402073#personal-protective-equipment-for-
handling-l-biotin-nh-5mp-br]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12402073?utm_src=pdf-custom-synthesis
https://www.invivochem.com/l-biotin-nh-5mp-br.html
https://www.invivochem.com/l-biotin-nh-5mp-br.html
https://www.medchemexpress.com/l-biotin-nh-5mp-br.html
https://www.medchemexpress.com/l-biotin-nh-5mp-br.html?locale=es-ES
https://www.benchchem.com/product/b12402073#personal-protective-equipment-for-handling-l-biotin-nh-5mp-br
https://www.benchchem.com/product/b12402073#personal-protective-equipment-for-handling-l-biotin-nh-5mp-br
https://www.benchchem.com/product/b12402073#personal-protective-equipment-for-handling-l-biotin-nh-5mp-br
https://www.benchchem.com/product/b12402073#personal-protective-equipment-for-handling-l-biotin-nh-5mp-br
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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